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Compound of Interest

Compound Name: Carbon tetrabromide

Cat. No.: B125887

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of carbon
tetrabromide (CBra) in various organic solvents. Understanding the solubility characteristics of
this compound is crucial for its application in organic synthesis, material science, and
pharmaceutical development. This document presents available quantitative and qualitative
solubility data, detailed experimental protocols for solubility determination, and a logical
workflow for these procedures.

Core Principles of Carbon Tetrabromide Solubility

Carbon tetrabromide is a non-polar molecule due to its symmetrical tetrahedral geometry,
which results in a net-zero dipole moment. Following the principle of "like dissolves like," it
exhibits high solubility in non-polar organic solvents and is poorly soluble in polar solvents such
as water.[1][2] Its solubility is primarily driven by London dispersion forces, which are the
dominant intermolecular interactions for non-polar substances.

Quantitative and Qualitative Solubility Data

The following table summarizes the available solubility data for carbon tetrabromide in a
range of organic solvents. While precise quantitative data is not widely available in the public
domain, this table combines known values with qualitative descriptions to guide solvent
selection.
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Chemical . Quantitative Temperatur  Qualitative
Solvent Polarity . .
Formula Solubility e (°C) Solubility
) 0.024 g/ 100 Insoluble[1]
Water H20 High
mL[3][4] [5]
] Soluble[3][4]
Ethanol C2HsOH High
[6]
Methanol CHsOH High Soluble
Acetone CsHeO Medium Soluble
Readily
Benzene CeHs Low )
dissolves[1]
_ Soluble[3][4]
Chloroform CHCIs Medium 5]
) Soluble[3][4]
Diethyl Ether (C2H5)20 Low 6]
Toluene C7Hs Low Soluble
Hexane CeH14 Low Soluble
Carbon Very
o CS: Low
Disulfide Soluble[4][7]
Carbon
CCla Low Soluble[8]

Tetrachloride

Note: The lack of extensive quantitative data highlights the need for experimental determination

for specific applications. The qualitative descriptors are based on recurring statements in

chemical literature.

Experimental Protocol for Determining Solubility

The following is a detailed methodology for the experimental determination of the solubility of

carbon tetrabromide in an organic solvent. This protocol is a synthesis of established

methods for determining the solubility of a solid in a liquid.[9][10]
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. Materials and Equipment:
Analyte: Carbon Tetrabromide (CBr4), analytical grade
Solvent: High-purity organic solvent of choice

Apparatus:

[e]

Analytical balance (£ 0.0001 g)

o Thermostatically controlled shaker or magnetic stirrer with a hotplate
o Water bath or oil bath for temperature control

o Calibrated thermometer or temperature probe

o Glass vials or flasks with airtight seals

o Volumetric flasks and pipettes

o Syringe filters (e.g., 0.22 um PTFE)

o Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer,
HPLC, or gravimetric analysis setup)

. Procedure:
Preparation of Saturated Solution:

o Add an excess amount of carbon tetrabromide to a known volume or mass of the
selected organic solvent in a sealed glass vial or flask. The presence of undissolved solid
is crucial to ensure saturation.

o Place the sealed container in a thermostatically controlled shaker or on a magnetic stirrer
within a water or oil bath set to the desired temperature.

o Agitate the mixture for a sufficient period to reach equilibrium. This can range from several
hours to days, depending on the solvent and temperature. It is advisable to conduct
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preliminary experiments to determine the time required to reach equilibrium.

Sample Withdrawal and Analysis:

[e]

Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-heated or temperature-
equilibrated pipette or syringe to avoid precipitation.

o Immediately filter the withdrawn sample using a syringe filter to remove any remaining
solid particles.

o Dilute the filtered, saturated solution with a known volume of the pure solvent to bring the
concentration within the analytical range of the chosen measurement technique.

o Determine the concentration of carbon tetrabromide in the diluted solution using a pre-
calibrated analytical instrument.

Data Calculation:
o Calculate the concentration of the saturated solution, accounting for the dilution factor.

o Express the solubility in the desired units, such as grams per 100 grams of solvent (
g/100g ), moles per liter (mol/L), or mole fraction.

o Repeat the experiment at different temperatures to determine the temperature
dependence of the solubility.

. Safety Precautions:
Carbon tetrabromide is toxic and should be handled in a well-ventilated fume hood.[6]

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Consult the Safety Data Sheet (SDS) for both carbon tetrabromide and the chosen solvent
before commencing any experimental work.
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Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of
solubility.
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Caption: Experimental workflow for determining the solubility of carbon tetrabromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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